Cas no 56640-52-9 (1-Benzyl-1-methyl-propylamine)

1-Benzyl-1-methyl-propylamine structure
1-Benzyl-1-methyl-propylamine structure
Product Name:1-Benzyl-1-methyl-propylamine
CAS No:56640-52-9
MF:C11H17N
MW:163.259382963181
CID:945715
Update Time:2023-08-02

1-Benzyl-1-methyl-propylamine Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, -alpha--ethyl--alpha--methyl-
    • 1-benzyl-1-methyl-propylamine
    • 1-Benzyl-1-methyl-propylamine
    • Inchi: 1S/C11H17N/c1-3-11(2,12)9-10-7-5-4-6-8-10/h4-8H,3,9,12H2,1-2H3
    • InChI Key: JGGAUIVJRAUKGL-UHFFFAOYSA-N
    • SMILES: NC(C)(CC)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26
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